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Phenylpropanoids and polyketides

Phenylpropanoids and polyketides are two important classes of secondary metabolites widely found in the plant kingdom, playing crucial roles in defense against pathogens and environmental stresses. Phenylpropanoids derive from the shikimate pathway, often forming a diverse array of compounds such as flavonoids, coumarins, and stilbenes. These molecules exhibit antioxidant, anti-inflammatory, and antimicrobial properties, contributing to the plant's ability to protect itself from various threats. Polyketides, on the other hand, are synthesized through a polyketide synthase (PKS) enzyme system, which can generate a wide range of structures with diverse functionalities. Common examples include antibiotics like tetracyclines and antifungal agents such as griseofulvin. Polyketides often possess unique structural features that make them highly effective in therapeutic applications. Together, phenylpropanoids and polyketides form a significant component of plant secondary metabolism, offering valuable insights into natural product chemistry and potential sources for drug discovery.
Phenylpropanoids and polyketides
Phenylpropanoic acids Cinnamic acids and derivatives Coumarins and derivatives Tannins Depsides and depsidones Isoflavonoids Aurone flavonoids Macrolactams Linear 1,3-diarylpropanoids Isocoumarins and derivatives Stilbenes 2-arylbenzofuran flavonoids Flavonoids Cinnamyl alcohols Diarylheptanoids Cinnamaldehydes 3,4-dihydrocoumarins Neoflavonoids Macrolides and analogues Homoisoflavonoids Anthracyclines Tetracyclines Kavalactones Saxitoxins, gonyautoxins, and derivatives Macrolide lactams Isochromanequinones Brevetoxins and derivatives Angucyclines Ochratoxins and related substances Sterigmatocystins Ciguatera toxins Alpha-methyldeoxybenzoin flavonoids 1,2-diaryl-2-propen-1-ols
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